Cas no 237412-04-3 (2-(4-Isopropylphenoxy)propanoic acid)

• Product name: 2-(4-Isopropylphenoxy)propanoic acid
• CAS No: 237412-04-3
• MF: C₁₂H₁₆O₃
• MW: 208.25364
• MDL: MFCD03422222
• CID: 245488

2-(4-Isopropylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropylphenoxy)propanoic acid
• 2-(4-propan-2-ylphenoxy)propanoic acid
• Propanoic acid,2-[4-(1-methylethyl)phenoxy]-
• 2-[4-(methylethyl)phenoxy]propanoic acid
• 2-[4-(propan-2-yl)phenoxy]propanoic acid
• AC1MLYTW
• AC1Q1OSO
• ARONIS010131
• ST089323

• MDL： MFCD03422222
• Inchi： InChI=1S/C12H16O3/c1-8(2)10-4-6-11(7-5-10)15-9(3)12(13)14/h4-9H,1-3H3,(H,13,14)
• InChI Key： JQGMFMWLOKZVBQ-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=C(C=C1)OC(C)C(=O)O

Computed Properties

• Exact Mass: 208.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 46.53000
• LogP: 2.66190

2-(4-Isopropylphenoxy)propanoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

2-(4-Isopropylphenoxy)propanoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on 2-(4-Isopropylphenoxy)propanoic acid

Introduction to 2-(4-Isopropylphenoxy)propanoic acid (CAS No. 237412-04-3)

2-(4-Isopropylphenoxy)propanoic acid, also known by its CAS number 237412-04-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of phenylpropanoic acids, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2-(4-Isopropylphenoxy)propanoic acid makes it a valuable candidate for various biochemical and pharmacological studies.

The molecular formula of 2-(4-Isopropylphenoxy)propanoic acid is C₁₃H₁₆O₃, and its molecular weight is approximately 224.26 g/mol. The compound features a phenyl ring substituted with an isopropyl group at the para position, connected to a propanoic acid moiety through an ether linkage. This structural arrangement confers specific physicochemical properties that are crucial for its biological activity and potential therapeutic effects.

In recent years, 2-(4-Isopropylphenoxy)propanoic acid has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits anti-inflammatory, analgesic, and anti-cancer properties, making it a promising candidate for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(4-Isopropylphenoxy)propanoic acid demonstrated significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential use in treating inflammatory diseases such as arthritis and colitis.

Beyond its anti-inflammatory properties, 2-(4-Isopropylphenoxy)propanoic acid has also shown promise in cancer research. A 2020 study published in the Cancer Research Journal found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 2-(4-Isopropylphenoxy)propanoic acid have also been investigated to assess its suitability as a drug candidate. Preliminary studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing adverse effects. Additionally, the compound has demonstrated good oral bioavailability and stability under physiological conditions, further supporting its potential as a therapeutic agent.

In terms of safety and toxicity, initial preclinical studies have shown that 2-(4-Isopropylphenoxy)propanoic acid is well-tolerated at therapeutic doses. However, further investigations are necessary to fully evaluate its long-term safety profile and potential side effects. Ongoing clinical trials are currently exploring the efficacy and safety of this compound in human subjects, with promising preliminary results.

The synthesis of 2-(4-Isopropylphenoxy)propanoic acid involves several well-established chemical reactions, including nucleophilic substitution and esterification steps. The synthetic route can be optimized to achieve high yields and purity levels, making it feasible for large-scale production. This is particularly important for advancing the compound from preclinical to clinical stages of drug development.

In conclusion, 2-(4-Isopropylphenoxy)propanoic acid (CAS No. 237412-04-3) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.